molecular formula C13H17NO B15352335 7-Propyltryptophol

7-Propyltryptophol

Cat. No.: B15352335
M. Wt: 203.28 g/mol
InChI Key: SYKICSHROWSDKN-UHFFFAOYSA-N
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Description

7-Propyltryptophol (CAS# 57817-15-9) is a synthetic indole derivative with the molecular formula C₁₃H₁₇NO and a molecular weight of 203.28 g/mol. Structurally, it consists of a tryptophol backbone (3-(2-hydroxyethyl)indole) modified with a propyl group at the 7-position of the indole ring. This alkyl substitution distinguishes it from related compounds such as 7-ethyltryptophol and 7-isopropyltryptophol.

Properties

Molecular Formula

C13H17NO

Molecular Weight

203.28 g/mol

IUPAC Name

2-(7-propyl-1H-indol-3-yl)ethanol

InChI

InChI=1S/C13H17NO/c1-2-4-10-5-3-6-12-11(7-8-15)9-14-13(10)12/h3,5-6,9,14-15H,2,4,7-8H2,1H3

InChI Key

SYKICSHROWSDKN-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C2C(=CC=C1)C(=CN2)CCO

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 7-propyltryptophol and its analogs:

Property 7-Ethyltryptophol 7-Propyltryptophol 7-Isopropyltryptophol
CAS Number 41340-36-7 57817-15-9 57817-12-6
Molecular Formula C₁₂H₁₅NO C₁₃H₁₇NO C₁₃H₁₇NO
Molecular Weight (g/mol) 189.26 203.28 (calculated) 203.28 (calculated)
Substituent Ethyl (-CH₂CH₃) Propyl (-CH₂CH₂CH₃) Isopropyl (-CH(CH₃)₂)
XLogP3 2.4 ~3.1 (estimated)* ~3.5 (estimated)*
Hydrogen Bond Donors 2 2 (inferred) 2 (inferred)
Topological Polar Surface Area 36 Ų ~36 Ų (inferred) ~36 Ų (inferred)

Notes:

  • *XLogP3 values for 7-propyltryptophol and 7-isopropyltryptophol are estimated based on increased hydrophobicity with longer/branched alkyl chains.
  • Branched isopropyl groups may reduce solubility compared to linear propyl chains due to steric hindrance .

Stability and Reactivity

All three compounds are stable under standard storage conditions but decompose under combustion to produce hazardous gases (e.g., carbon monoxide, nitrogen oxides) . Linear alkyl chains (ethyl, propyl) may exhibit higher reactivity with oxidizing agents compared to branched isopropyl derivatives.

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